5-Bromo-5,6,7,8-tetrahydroquinoxaline
Cat. No. B1628457
Key on ui cas rn:
528852-07-5
M. Wt: 213.07 g/mol
InChI Key: STQQSKCWKJEUEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486969B2
Procedure details
5-bromo-5,6,7,8-tetrahydroquinoxaline, (Intermediate 20) (3.8 g, 17.92 mmol) and sodium azide (2.3 g, 35.8 mmol) were dissolved in DMF (50 mL) under nitrogen atmosphere and the reaction mixture was warmed to 60° C. for 20 hours. The mixture was cooled to room temperature and poured over water (200 mL), and was extracted with CH2Cl2 (3×100 mL). The organic extracts were washed with brine (2 ×100 mL), dried and concentrated in vacuo. The crude material was purified by flash column chromatography on silica gel using 1:1 EtOAc/hexanes to afford 5-azido-5,6,7,8-tetrahydroquinoxaline, (Intermediate 21) (3.2 g, 84%).
[Compound]
Name
Intermediate 20
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
Br[CH:2]1[CH2:11][CH2:10][CH2:9][C:8]2[N:7]=[CH:6][CH:5]=[N:4][C:3]1=2.[N-:12]=[N+:13]=[N-:14].[Na+].O>CN(C=O)C>[N:12]([CH:2]1[CH2:11][CH2:10][CH2:9][C:8]2[N:7]=[CH:6][CH:5]=[N:4][C:3]1=2)=[N+:13]=[N-:14] |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC1C=2N=CC=NC2CCC1
|
[Compound]
|
Name
|
Intermediate 20
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
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Quantity
|
2.3 g
|
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Type
|
reactant
|
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Smiles
|
[N-]=[N+]=[N-].[Na+]
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|
Name
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Quantity
|
50 mL
|
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Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
200 mL
|
|
Type
|
reactant
|
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Smiles
|
O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
60 °C
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
The mixture was cooled to room temperature
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
was extracted with CH2Cl2 (3×100 mL)
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WASH
|
Type
|
WASH
|
|
Details
|
The organic extracts were washed with brine (2 ×100 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was purified by flash column chromatography on silica gel using 1:1 EtOAc/hexanes
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
N(=[N+]=[N-])C1C=2N=CC=NC2CCC1
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|
Name
|
|
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Type
|
product
|
|
Smiles
|
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
